Cas no 2034393-67-2 (5-(3-phenyl-1,2,4-oxadiazol-5-yl)-4-(pyrrolidin-1-yl)pyrimidine)

• Product Name: 5-(3-phenyl-1,2,4-oxadiazol-5-yl)-4-(pyrrolidin-1-yl)pyrimidine
• CAS No: 2034393-67-2
• MF: C₁₆H₁₅N₅O
• MW: 293.323202371597
• CID: 5407121
• Update Time: 2025-10-21

5-(3-phenyl-1,2,4-oxadiazol-5-yl)-4-(pyrrolidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(3-Phenyl-1,2,4-oxadiazol-5-yl)-4-(1-pyrrolidinyl)pyrimidine
• 5-(3-phenyl-1,2,4-oxadiazol-5-yl)-4-(pyrrolidin-1-yl)pyrimidine

• Inchi： 1S/C16H15N5O/c1-2-6-12(7-3-1)14-19-16(22-20-14)13-10-17-11-18-15(13)21-8-4-5-9-21/h1-3,6-7,10-11H,4-5,8-9H2
• InChI Key： SKVMUNRQXOUHPT-UHFFFAOYSA-N
• SMILES： C1=NC=C(C2ON=C(C3=CC=CC=C3)N=2)C(N2CCCC2)=N1

Experimental Properties

• Density: 1.274±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 510.0±60.0 °C(Predicted)
• pka: 3.73±0.27(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(3-phenyl-1,2,4-oxadiazol-5-yl)-4-(pyrrolidin-1-yl)pyrimidine

5-(3-Phenyl-1,2,4-oxadiazol-5-yl)-4-(pyrrolidin-1-yl)pyrimidine (CAS No. 2034393-67-2): A Versatile Heterocyclic Compound for Drug Discovery and Beyond

5-(3-Phenyl-1,2,4-oxadiazol-5-yl)-4-(pyrrolidin-1-yl)pyrimidine (CAS No. 2034393-67-2) represents an intriguing class of heterocyclic compounds that has gained significant attention in pharmaceutical research and medicinal chemistry. This unique molecular scaffold combines a pyrimidine core with both 1,2,4-oxadiazole and pyrrolidine moieties, creating a structurally diverse compound with potential applications across multiple therapeutic areas.

The compound's structural features make it particularly interesting for drug discovery applications. The pyrimidine-oxadiazole hybrid structure offers multiple sites for molecular interactions, while the pyrrolidine substituent enhances solubility and bioavailability – two critical factors in modern pharmaceutical development. Researchers are particularly interested in how this compound might address current challenges in kinase inhibition and protein-protein interaction modulation, which are hot topics in cancer research and neurodegenerative disease treatment.

From a synthetic chemistry perspective, 5-(3-phenyl-1,2,4-oxadiazol-5-yl)-4-(pyrrolidin-1-yl)pyrimidine demonstrates the growing trend toward fragment-based drug design. The compound's modular structure allows for straightforward derivatization, enabling medicinal chemists to rapidly explore structure-activity relationships. This aligns perfectly with current industry demands for high-throughput screening compatible compounds and lead optimization candidates.

The pharmacological potential of this heterocyclic compound extends beyond traditional small-molecule drugs. Recent studies suggest possible applications in proteolysis targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation. The compound's ability to simultaneously engage multiple biological targets makes it an attractive candidate for developing bifunctional molecules, addressing one of the most exciting frontiers in contemporary drug discovery.

In the context of medicinal chemistry trends, this compound exemplifies several key developments: the incorporation of privileged structures (both pyrimidine and 1,2,4-oxadiazole), the strategic use of saturation (via the pyrrolidine ring) to improve physicochemical properties, and the careful balance between molecular complexity and synthetic accessibility. These characteristics position it as a valuable scaffold for addressing current challenges in CNS drug development and antibiotic resistance research.

The commercial availability of 5-(3-phenyl-1,2,4-oxadiazol-5-yl)-4-(pyrrolidin-1-yl)pyrimidine (CAS No. 2034393-67-2) through specialty chemical suppliers has facilitated its adoption in academic and industrial research settings. Current market analysis shows growing demand for such pharmaceutical intermediates, particularly those that can serve as building blocks for innovative therapeutic agents. The compound's stability and well-characterized properties make it suitable for both high-throughput screening libraries and focused medicinal chemistry programs.

From a computational chemistry perspective, this compound presents interesting features for molecular docking studies and virtual screening applications. The combination of hydrogen bond acceptors (from the pyrimidine and oxadiazole rings) with the flexible pyrrolidine moiety creates diverse possibilities for molecular recognition. This has led to its inclusion in several fragment libraries for computer-aided drug design, particularly in programs targeting protein kinases and epigenetic regulators.

The synthesis of 5-(3-phenyl-1,2,4-oxadiazol-5-yl)-4-(pyrrolidin-1-yl)pyrimidine typically involves convergent strategies that highlight modern heterocyclic chemistry techniques. Common routes employ cyclocondensation reactions to form the oxadiazole ring, followed by nucleophilic aromatic substitution to introduce the pyrrolidine moiety. These methods align with current trends toward atom-economical and green chemistry approaches in pharmaceutical manufacturing.

Quality control and characterization of this compound utilize standard analytical techniques including HPLC, LC-MS, and NMR spectroscopy. The well-defined spectral properties of 5-(3-phenyl-1,2,4-oxadiazol-5-yl)-4-(pyrrolidin-1-yl)pyrimidine facilitate its identification and purity assessment, which is crucial for drug discovery research where compound integrity directly impacts biological assay results.

Looking toward future applications, researchers are exploring the potential of this scaffold in covalent inhibitor design and allosteric modulator development. The compound's structural features may allow for the creation of targeted therapies with improved selectivity profiles – a major focus area in precision medicine initiatives. Additionally, its potential use in chemical biology probes continues to attract interest from academic and industrial research groups alike.

In summary, 5-(3-phenyl-1,2,4-oxadiazol-5-yl)-4-(pyrrolidin-1-yl)pyrimidine (CAS No. 2034393-67-2) represents a versatile and pharmacologically relevant heterocyclic compound that addresses multiple current needs in drug discovery and medicinal chemistry. Its unique combination of structural features, synthetic accessibility, and demonstrated biological relevance ensures its continued importance in pharmaceutical research and development efforts worldwide.